Cas no 2228982-68-9 (4-2-(1-aminocyclopropyl)propan-2-ylphenol)

4-2-(1-aminocyclopropyl)propan-2-ylphenol structure
2228982-68-9 structure
Product Name:4-2-(1-aminocyclopropyl)propan-2-ylphenol
CAS No:2228982-68-9
MF:C12H17NO
MW:191.269483327866
CID:5600142
PubChem ID:165700675
Update Time:2023-11-27

4-2-(1-aminocyclopropyl)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

    • 2228982-68-9
    • 4-[2-(1-aminocyclopropyl)propan-2-yl]phenol
    • EN300-1764160
    • 4-2-(1-aminocyclopropyl)propan-2-ylphenol
    • Inchi: 1S/C12H17NO/c1-11(2,12(13)7-8-12)9-3-5-10(14)6-4-9/h3-6,14H,7-8,13H2,1-2H3
    • InChI Key: GPKNSCPUSUJDIS-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C)(C)C1(CC1)N

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.2Ų

4-2-(1-aminocyclopropyl)propan-2-ylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1764160-0.05g
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Enamine
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